molecular formula C10H9N3O2 B8788104 2-cyano-N-(phenylcarbamoyl)acetamide

2-cyano-N-(phenylcarbamoyl)acetamide

Cat. No. B8788104
M. Wt: 203.20 g/mol
InChI Key: CNHCMWQFKQMOKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-cyano-N-(phenylcarbamoyl)acetamide is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-cyano-N-(phenylcarbamoyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyano-N-(phenylcarbamoyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-cyano-N-(phenylcarbamoyl)acetamide

Molecular Formula

C10H9N3O2

Molecular Weight

203.20 g/mol

IUPAC Name

2-cyano-N-(phenylcarbamoyl)acetamide

InChI

InChI=1S/C10H9N3O2/c11-7-6-9(14)13-10(15)12-8-4-2-1-3-5-8/h1-5H,6H2,(H2,12,13,14,15)

InChI Key

CNHCMWQFKQMOKX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NC(=O)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyanoacetic acid (28 g, 340 mmol) was taken in 20 ml acetic acid and 40 ml acetic anhydride (400 mmol), stirred at 50° C. until all cyanoacetic acid was solved. Phenyl urea (33.05 g, 247.5 mmol) was added and the mixture was stirred at 95° C. for 60 minute under LC-MS (Liquid Chromatography coupled with Mess Spectrometer) control of the reaction progress. After cooling down to room temperature, dilution with 20 ml 2-propanol and storing at 4° C. for 2 h, solids were separated by filtration, washed with cold 2-propanol and dried under high vacuum giving 40.06 g of white solids (82.6%).
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
33.05 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Five
Yield
82.6%

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